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Compound of Interest

Compound Name: Tributyl Citrate

Cat. No.: B047237 Get Quote

Tributyl Citrate: A Comprehensive Technical
Guide
For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the molecular structure, chemical properties, and

pharmaceutical applications of tributyl citrate (TBC). It is intended to be a valuable resource

for professionals in research and drug development, offering detailed data, experimental

methodologies, and logical workflows.

Molecular Structure and Identification
Tributyl citrate (TBC) is an ester of citric acid and n-butanol.[1] It is a colorless, non-toxic, oily

liquid with a slight fruity odor at room temperature.[2] TBC is recognized for its low volatility and

high compatibility with a wide range of polymers.[3][4]

Below is a summary of its key identifiers:
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Identifier Value

IUPAC Name tributyl 2-hydroxypropane-1,2,3-tricarboxylate[5]

Synonyms
Tri-n-butyl citrate, Butyl citrate, TBC, Citroflex

4[5][6]

CAS Number 77-94-1[6]

Molecular Formula C18H32O7[5]

Molecular Weight 360.44 g/mol [5]

EC Number 201-071-2

Chemical and Physical Properties
Tributyl citrate's physical and chemical properties make it a versatile compound for various

applications, particularly as a plasticizer.[7] It is practically insoluble in water but soluble in most

organic solvents such as methanol, acetone, carbon tetrachloride, acetic acid, and mineral oil.

[2]

A summary of its key quantitative properties is presented below:
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Property Value

Appearance Clear, colorless to pale-yellow, oily liquid[2][8]

Odor Odorless to slightly fruity[9]

Melting Point -20 °C[8][10]

Boiling Point 170 °C at 133.3 Pa[2]

234 °C at 17 mmHg[4]

Density 1.037 - 1.045 g/mL at 25 °C[10]

1.043 g/cm³ at 20 °C[2]

Refractive Index 1.443 - 1.445 at 25 °C[9]

Flash Point 185 °C (open cup)[2]

Solubility
Insoluble in water; Soluble in most organic

solvents[2][9]

Role in Pharmaceutical Formulations
Tributyl citrate is a widely used excipient in the pharmaceutical industry, primarily functioning

as a non-toxic and biodegradable plasticizer.[3][11] Its safety profile makes it suitable for

sensitive applications, including medical devices and pharmaceutical coatings.[3]

Key applications in drug development include:

Plasticizer for Polymer Coatings: TBC is used to plasticize polymers in formulated

pharmaceutical coatings for capsules, tablets, beads, and granules. This enhances the

flexibility and durability of the coating.

Controlled Release Formulations: It is a key component in immediate-release, sustained-

release, and enteric-coated formulations.

Taste Masking: The coatings containing tributyl citrate can be used for taste-masking

purposes.
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Alternative to Phthalates: Due to health concerns associated with phthalate-based

plasticizers, TBC is considered a safe and effective alternative.[2][3]

Tributyl citrate is generally regarded as a nontoxic and nonirritating material, though ingestion

of large quantities may be harmful. For storage, it should be kept in well-closed containers in a

cool, dry location at temperatures not exceeding 38°C. It is incompatible with strong alkalis and

oxidizing materials.

Experimental Protocols
Synthesis of Tributyl Citrate via Esterification
The most common method for synthesizing tributyl citrate is the esterification of citric acid

with n-butanol, often in the presence of an acid catalyst like sulfuric acid.[1]

Objective: To synthesize tributyl citrate from citric acid and n-butanol.

Materials:

Citric acid

n-butanol

Acid catalyst (e.g., concentrated sulfuric acid, SO₄²⁻/ZrO₂–TiO₂)[1]

Sodium bicarbonate solution (for neutralization)[12]

Anhydrous calcium chloride (for drying)[12]

Activated carbon (for decolorization)[12]

Organic solvent (e.g., ether)[12]

Equipment:

Round bottom three-neck flask

Magnetic stirrer
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Thermometer

Condenser

Heating mantle

Separatory funnel

Distillation apparatus

Procedure:

Esterification Reaction:

In a round bottom flask, combine citric acid and an excess of n-butanol (a common molar

ratio is 1:4.5 or 1:5, acid to alcohol).[1][12]

Add the acid catalyst.

Heat the mixture to the reaction temperature, typically between 110-120 °C, and stir

continuously.[1][12]

The reaction is carried out for several hours (e.g., 3.5 hours) to allow for the esterification

to proceed to completion.[12] Water produced during the reaction is removed to drive the

equilibrium towards the product.

Neutralization and Washing:

After the reaction is complete, cool the mixture.

Wash the mixture with water and then neutralize any remaining acid catalyst with a sodium

bicarbonate solution.[12]

Separate the organic layer, which contains the tributyl citrate, from the aqueous layer

using a separatory funnel.[12]

Purification:
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The organic layer is then washed again with water.

The crude ester can be dissolved in a solvent like ether and dried using a drying agent

such as anhydrous calcium chloride.[12]

To remove color impurities, the solution can be treated with activated carbon.[12]

Isolation:

Finally, the solvent and any unreacted n-butanol are removed by distillation under reduced

pressure to yield the purified tributyl citrate product.[12]

Analysis by Gas Chromatography-Mass Spectrometry
(GC/MS)
Gas chromatography is a common analytical technique used to determine the purity of tributyl
citrate and to quantify its presence in various matrices, such as pharmaceutical formulations or

adhesives.[13]

Objective: To determine the concentration of tributyl citrate in a sample.

Methodology:

Sample Preparation: The sample containing tributyl citrate is extracted using a suitable

organic solvent, such as n-hexane.[13] For solid dosage forms, the coating may first need to

be dissolved.

Chromatographic System: A gas chromatograph equipped with a mass spectrometer

(GC/MS) is used. A common column for this analysis is a DB-1 or similar non-polar column.

GC Conditions:

Injector Temperature: Set to a temperature that ensures rapid volatilization of the sample

without degradation.

Oven Temperature Program: A temperature gradient is typically used to separate the

components of the mixture. For example, starting at a lower temperature and ramping up

to a higher temperature.
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Carrier Gas: Helium or hydrogen is commonly used as the carrier gas.

Mass Spectrometry: The mass spectrometer is operated in a mode that allows for the

detection and quantification of the target molecule. Selected Ion Monitoring (SIM) mode is

often used for its high sensitivity and selectivity, monitoring for characteristic ions of tributyl
citrate.[13]

Quantification: A calibration curve is generated using standards of known tributyl citrate
concentrations. The concentration in the unknown sample is then determined by comparing

its peak area to the calibration curve. The method can achieve a limit of detection in the sub-

μg/mL range.[13]

Logical Workflow Visualization
The following diagram illustrates the general workflow for the synthesis and purification of

tributyl citrate.

Reactants

Process Final Product

Citric Acid

Esterificationn-Butanol

Acid Catalyst
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Caption: Workflow for the synthesis of tributyl citrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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